Cas no 2680836-60-4 (2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid
• CAS No: 2680836-60-4
• MF: C₁₂H₁₈N₂O₅S
• MW: 302.346722126007
• CID: 5636739
• PubChem ID: 165934147
• Update Time: 2025-10-31

2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl](2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid
• 2680836-60-4
• EN300-28290747
• 2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C12H18N2O5S/c1-12(2,3)19-11(17)14(5-6-18-4)10-13-7-8(20-10)9(15)16/h7H,5-6H2,1-4H3,(H,15,16)
• InChI Key： FXUAJAMAIOATDB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1N(C(=O)OC(C)(C)C)CCOC

Computed Properties

• Exact Mass: 302.09364285g/mol
• Monoisotopic Mass: 302.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid

2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid (CAS No. 2680836-60-4): A Comprehensive Overview

2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid (CAS No. 2680836-60-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug discovery.

Chemical Structure and Properties

2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid is a derivative of thiazole, a heterocyclic compound with a five-membered ring containing one sulfur and one nitrogen atom. The presence of the tert-butoxycarbonyl (Boc) group and the 2-methoxyethyl substituent on the amino group imparts unique chemical properties to this compound. The Boc group is commonly used in organic synthesis to protect amino groups, while the 2-methoxyethyl substituent adds hydrophilic character to the molecule.

The molecular formula of 2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid is C₁₄H₁₉N₃O₅S, and its molecular weight is approximately 341.38 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biochemical assays and drug formulation studies.

Synthesis Methods

The synthesis of 2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid has been reported in several scientific publications. One common approach involves the reaction of 5-aminothiazole with tert-butyl 2-(methoxyethyl)carbamate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction typically proceeds under mild conditions and yields the desired product with high purity and yield.

An alternative synthetic route involves the condensation of 5-chlorothiazole with tert-butyl 2-(methoxyethyl)carbamate followed by hydrolysis to form the carboxylic acid moiety. This method has been optimized to improve the overall efficiency and scalability of the synthesis process.

Biological Activities

2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid has also demonstrated promising antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with viral RNA synthesis.

Potential Applications in Drug Discovery

The unique chemical structure and biological activities of 2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid make it an attractive candidate for further drug discovery efforts. Its anti-inflammatory properties could be harnessed to develop new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The antiviral activity of this compound also opens up possibilities for its use in antiviral therapies. Given the ongoing global health challenges posed by viral infections, compounds like 2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid could play a crucial role in addressing these issues.

Clinical Trials and Future Directions

Preliminary clinical trials have been conducted to evaluate the safety and efficacy of 2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid. Early results have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical studies to explore its potential therapeutic applications.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs that can improve the delivery and targeting of this molecule to specific tissues or cells.

Conclusion

2-{(tert-butoxy)carbonyl(2-methoxyethyl)amino}-1,3-thiazole-5-carboxylic acid (CAS No. 2680836-60-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent biological activities, makes it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.